Cas no 100054-84-0 (N-(2,3-Dimethoxybenzyl)ethanamine)
N-(2,3-Dimethoxybenzyl)ethanamine is a synthetic organic compound featuring a benzylamine core substituted with methoxy groups at the 2- and 3-positions and an ethylamine side chain. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The dimethoxybenzyl moiety enhances electron density, influencing reactivity in nucleophilic and electrophilic processes. Its well-defined molecular architecture allows for precise modifications in drug design, particularly in developing bioactive molecules targeting neurological or cardiovascular pathways. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry and material science applications.
100054-84-0 structure
Product Name:N-(2,3-Dimethoxybenzyl)ethanamine
CAS No:100054-84-0
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD07405845
CID:1085641
PubChem ID:458514
Update Time:2025-05-27
N-(2,3-Dimethoxybenzyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2,3-Dimethoxybenzyl)ethanamine
- benzenemethanamine, N-ethyl-2,3-dimethoxy-
- AKOS000195306
- 100054-84-0
- EN300-32308
- N-[(2,3-dimethoxyphenyl)methyl]ethanamine
- CS-0246378
- N-(2,3-dimethoxybenzyl)-N-ethylamine
- AN-465/42518789
- STK281156
- CHEMBRDG-BB 5572165
- (2,3-DIMETHOXYBENZYL)ETHYLAMINE
- [(2,3-dimethoxyphenyl)methyl](ethyl)amine
-
- MDL: MFCD07405845
- Inchi: 1S/C11H17NO2/c1-4-12-8-9-6-5-7-10(13-2)11(9)14-3/h5-7,12H,4,8H2,1-3H3
- InChI Key: GHYNFIZMFFWMNL-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CC=1CNCC)OC
Computed Properties
- Exact Mass: 195.12601
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49
N-(2,3-Dimethoxybenzyl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D464795-100mg |
N-(2,3-Dimethoxybenzyl)ethanamine |
100054-84-0 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D464795-500mg |
N-(2,3-Dimethoxybenzyl)ethanamine |
100054-84-0 | 500mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D464795-1g |
N-(2,3-Dimethoxybenzyl)ethanamine |
100054-84-0 | 1g |
$ 160.00 | 2022-06-05 | ||
| Enamine | EN300-32308-0.05g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 0.05g |
$19.0 | 2023-09-04 | |
| Enamine | EN300-32308-0.1g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 0.1g |
$21.0 | 2023-09-04 | |
| Enamine | EN300-32308-0.25g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 0.25g |
$30.0 | 2023-09-04 | |
| Enamine | EN300-32308-0.5g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 0.5g |
$48.0 | 2023-09-04 | |
| Enamine | EN300-32308-1.0g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-32308-2.5g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 2.5g |
$129.0 | 2023-09-04 | |
| Enamine | EN300-32308-5.0g |
[(2,3-dimethoxyphenyl)methyl](ethyl)amine |
100054-84-0 | 81% | 5.0g |
$253.0 | 2023-02-14 |
N-(2,3-Dimethoxybenzyl)ethanamine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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